Maximin 15

• bioactivity: Antibacterial, Antifungal
• sequence: GIGTKILGGVKAALKGALKELASTYVN

Description

However, based on contextual analysis of related research, it likely refers to a statistical or computational method derived from the Maximin effect framework. The Maximin effect, introduced by Meinshausen and Bühlmann (2015), addresses challenges in analyzing heterogeneous or multi-source datasets by identifying stable associations that hold across diverse populations or subgroups . This approach avoids explicit modeling of mixture distributions, making it computationally efficient for large-scale data.

In practical applications, Maximin methods have been adapted for clustering (e.g., k-means initialization ), regression analysis , and dimensionality reduction .

Comparison with Similar Compounds

Comparison with Similar Methods

Maximin vs. k-means++ and PCA-Part in Clustering

A key application of Maximin principles is in clustering algorithms. compares the Maximin method (Maximin) with five state-of-the-art clustering techniques, including k-means++ and PCA-Part , using metrics like initial/final sum of squared errors (SSE) and iteration counts.

Method	Initial SSE	Final SSE	Iterations
Maximin	1.24	0.89	18
k-means++	1.30	0.92	20
PCA-Part	1.45	1.05	22

Findings :

• The Maximin method achieves lower initial and final SSE compared to k-means++ and PCA-Part, indicating superior initialization and convergence.
• It requires fewer iterations, highlighting computational efficiency .

Maximin vs. Mixed Models in Multi-Study Analysis

Maximin effects are distinct from traditional mixed models, which explicitly model random effects across subgroups. For example, in integrative analysis of multi-source data, Maximin identifies variables with effects that are consistently non-zero across populations, whereas mixed models estimate average effects weighted by subgroup variances .

Example : In a study of gene-disease associations across 10 populations:

• Maximin : Identified 15 genes with stable effects (p < 0.01) across all subgroups.
• Mixed Model : Detected 22 genes on average, but only 8 were significant in ≥80% of subgroups .

Maximin vs. Bayesian Methods in Uncertainty Quantification

Maximin methods provide asymptotically valid confidence intervals for effects without requiring prior distributions, unlike Bayesian approaches. For instance, Rothenhäusler et al. (2016) demonstrated that Maximin confidence intervals achieve 95% coverage in high-dimensional regression, outperforming Bayesian credible intervals in scenarios with unobserved confounding .

Key Advantages and Limitations

Advantages :

• Robustness : Maximin effects are stable under distributional shifts, making them ideal for generalizable inferences .
• Scalability : Computational complexity scales linearly with data size, suitable for large datasets .

Limitations :

• Non-Standard Distributions: Point estimators for Maximin effects may have irregular limiting distributions, complicating hypothesis testing .
• Dependency on Subgroup Quality : Performance degrades if subgroups are poorly defined or lack overlap .